Cas no 1807279-08-8 (Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807279-08-8
• MF: C₁₂H₁₀F₃NO₂S₂
• MW: 321.338510990143
• CID: 4943305
• Update Time: 2025-06-08

Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO2S2/c1-2-18-9(17)5-7-3-4-8(6-16)10(19)11(7)20-12(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： GXZSMEYWFUHKJM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=C(C#N)C=CC=1CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate

Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate (CAS No. 1807279-08-8): A Comprehensive Overview

Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate, identified by its CAS number 1807279-08-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines several functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of a cyano group, a thiol group, and a trifluoromethylthio group within its framework endows it with unique chemical properties that are highly valuable for medicinal chemistry applications.

The molecular structure of Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate consists of a phenyl ring substituted with these distinct functional groups. The cyano group (-CN) contributes to the compound's electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in the synthesis of various heterocyclic compounds. The thiol group (-SH) introduces reactivity with electrophiles, enabling the formation of disulfide bonds and other sulfur-containing derivatives. Additionally, the trifluoromethylthio group (-S(CF₃)) enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting specific biological pathways. Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate has emerged as a promising scaffold in this endeavor. Its structural features allow for selective interaction with biological targets, making it an attractive candidate for drug discovery. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammatory responses and cancer progression. The trifluoromethylthio group, in particular, has been shown to improve binding affinity and reduce metabolic degradation, thereby enhancing the compound's pharmacological efficacy.

The synthesis of Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. One common synthetic route begins with the reaction of 2-(trifluoromethylthio)benzaldehyde with sodium hydrosulfide to form the corresponding thiol derivative. This intermediate is then acetylated using acetic anhydride to introduce the acetoxy group. Subsequent cyanation via copper(I) cyanide or potassium cyanide yields the final product. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the desired molecule.

The pharmacological profile of Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate has been extensively studied in preclinical models. Research indicates that it exhibits potent inhibitory activity against various kinases and other enzymes implicated in diseases such as cancer and inflammation. The cyano group facilitates interactions with hydrophobic pockets within the enzyme active site, while the thiol group participates in hydrogen bonding networks that stabilize enzyme-substrate complexes. These interactions contribute to the compound's high selectivity and low toxicity profile.

In addition to its applications in drug discovery, Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate has found utility as a building block in organic synthesis. Its versatile functional groups allow chemists to modify its structure through various chemical transformations, enabling the creation of novel derivatives with tailored properties. For example, it can be used to synthesize heterocyclic compounds that exhibit enhanced biological activity or improved pharmacokinetic characteristics.

The growing interest in fluorinated compounds has further highlighted the significance of Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate. Fluoro substituents are known to modulate drug properties by influencing solubility, permeability, and metabolic stability. The presence of a trifluoromethylthio group in this compound exemplifies how fluorine can be strategically incorporated into molecular frameworks to optimize therapeutic outcomes. Recent advancements in fluorination techniques have made it possible to introduce fluorine atoms into complex molecules with greater precision and efficiency.

The future prospects for Ethyl 4-cyano-3-mercapto-2-(trifluoromethylthio)phenylacetate are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of biological pathways continues to expand, new opportunities for utilizing this compound as a lead molecule or intermediate are likely to emerge. Collaborative efforts between chemists and biologists will be essential in harnessing its full potential and translating laboratory findings into clinical applications.